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Compound of Interest

Compound Name: Eisenlactat

Cat. No.: B12335291

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einfihrung: Eisen ist ein essenzielles Spurenelement fur das Wachstum und die Proliferation
von Saugetierzellen, da es als Kofaktor fur zahlreiche enzymatische Prozesse, einschlief3lich
der DNA-Synthese und des zellularen Stoffwechsels, dient.[1] Dulbecco's Modified Eagle's
Medium (DMEM) ist ein weit verbreitetes basales Zellkulturmedium, das in seiner
Standardformulierung bereits eine Eisenquelle, typischerweise Eisennitrat, enthalt.[2] JUngste
Forschungen haben die Rolle von Laktat, das traditionell als Abfallprodukt der Glykolyse
angesehen wird, als wichtigen Regulator zellularer Prozesse, einschlie3lich der
Eisenhomoostase, aufgedeckt.[3][4] Die Supplementierung von DMEM mit Eisenlactat kann
daher ein wirksames Mittel sein, um die zellulare Eisenaufnahme zu modulieren, Signalwege
zu beeinflussen und Phanomene wie Ferroptose zu untersuchen.[5][6]

Diese Applikationshinweise bieten detaillierte Protokolle, quantitative Daten und
Visualisierungen von Signalwegen fur die Verwendung von Eisenlactat als Supplement in
DMEM-Zellkulturmedium.

Anwendungsbereiche

o Steigerung der zellularen Eisenaufnahme: Studien haben gezeigt, dass die
Supplementierung mit Eisenlactat die Aufnahme von Eisen in menschliche Epithelzellen im
Vergleich zu anderen Eisenverbindungen wie Eisen(lll)-Ammoniumcitrat (FAC) signifikant
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erh6hen kann.[4][7] Dies ist besonders nutzlich in Studien zur Eiseniiberladung oder zur
Untersuchung von eisenabhangigen zellularen Prozessen.

e Modulation der Eisenhomdostase: Laktat kann die Expression von Hepcidin, dem
Hauptregulator der systemischen Eisenhomdostase, beeinflussen.[3] Dies geschieht tber
einen Signalweg, der die l6sliche Adenylylcyclase (SAC), cAMP und den BMP/SMAD-
Signalweg involviert.[3]

o Untersuchung von oxidativem Stress und Ferroptose: Eisen spielt eine zentrale Rolle bei der
Fenton-Reaktion, die hochreaktive Hydroxylradikale erzeugt und zu oxidativem Stress fuhrt.
[5] Laktat kann unter diesen Bedingungen als Radikalfanger fungieren.[5] Die gezielte
Supplementierung mit Eisenlactat ist ein wertvolles Werkzeug zur Untersuchung der
Ferroptose, einer eisenabhangigen Form des regulierten Zelltods.[8][9]

Quantitative Daten zur Eisenlactat-
Supplementierung

Die folgenden Tabellen fassen quantitative Daten aus Studien zusammen, die die Wirkung von
Laktat und Eisen in Zellkulturen untersuchten.

Tabelle 1: Vergleich der zellularen Eisenaufnahme in Caco-2-Zellen
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Eisenkonzentration

Behandlung (relativ zu FAC Anmerkungen Quelle
allein)
Ferric Ammonium
FAC allein Citrate (FAC) als
100% [7]
(Kontrolle) Referenz-
Eisenquelle.
Die Co-Inkubation mit
FAC + 0.5 uM Na- Natriumlactat erhohte
~139% o
Lactat die Eisenaufnahme
signifikant.
Eine hohere
Lactatkonzentration
FAC + 5.0 uM Na- )
~152% fihrte zu einer [7]

Lactat

weiteren Steigerung

der Eisenaufnahme.

| Eisen(ll)-lactat (500 puM) | Hochste Aufnahme | Eisenlactat zeigte die hochste

Eisenaufnahme im Vergleich zu FAC und Eisen(lll)-citrat. |[4][7] |

Tabelle 2: Empfohlene Konzentrationsbereiche fur die Supplementierung
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Konzentration Zelltyp | Beobachtete
Supplement . Quelle
sbereich System Effekte

Verbesserung
der
. Lebensfahigke
. Diverse L
Eisen . . it, Titer und
. 100 yM -5 mM  Saugetierzelle . [10]
(allgemein) Reduktion der
n
Laktatprodukti
on (bei hoher

Dichte).

Beeinflussung
von
_ Zellwachstum,
Eisen (aus FAC) 2 -100 mg/L CHO-Zellen o [1]
Viabilitat und
Glykosylierungsp

rofilen.

Erhohte
Eisenaufnahme;
] Caco-2-Zellen, Nachahmung
Natrium-L-Lactat 0.5 pM - 8 mM ) ) [7][11]
diverse einer
hypoxischen

Umgebung.

| Eisen(ll)-lactat | 500 puM | Caco-2-Zellen | Signifikant erhdhte zellulare Eisenkonzentration. |[7]

Experimentelle Protokolle
Protokoll 1: Herstellung von mit Eisenlactat
supplementiertem DMEM

Dieses Protokoll beschreibt die Herstellung von 500 mL DMEM mit einer Endkonzentration von
500 uM Eisen(ll)-lactat.

Materialien:
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o DMEM-Pulver (z.B. Sigma D5648)[12]

o Zellkultur-reines Wasser (z.B. Millipore)

e Natriumbicarbonat (NaHCO3)

o Eisen(ll)-lactat-Hydrat (Fe(CsHs03)2)

e 1IN HCl und 1N NaOH zur pH-Anpassung
o Fotales Kalberserum (FBS), hitzeinaktiviert
 Penicillin-Streptomycin-Lésung (100x)

o Sterilfilter-Einheit (0.22 um Porengrol3e)

Vorgehensweise:

o Herstellung der Eisenlactat-Stammldsung (100 mM):

o Wiegen Sie 287,95 mg Eisen(ll)-lactat-Dihydrat (M.G. 287,95 g/mol ) oder eine
aquivalente Menge einer anderen Hydratform ab.

o Ldsen Sie das Pulver in 10 mL zellkultur-reinem Wasser. Eisen(ll)-Lésungen sind

oxidationsempfindlich; arbeiten Sie daher zlgig.

o Sterilfiltrieren Sie die Losung durch einen 0.22 pum Spritzenfilter in ein steriles Réhrchen.

Bei Raumtemperatur lagern und innerhalb einer Woche verwenden.

o Herstellung des DMEM-Basismediums:

o Ldsen Sie die fur 500 mL bendtigte Menge an DMEM-Pulver in ca. 450 mL zellkultur-

reinem Wasser unter Rihren auf.[12]

o Fugen Sie 1,85 g NaHCOs fur ein Endvolumen von 500 mL hinzu (entspricht 3,7 g/L).[2]

o Ruhren Sie, bis sich alle Komponenten vollstandig geldst haben.

e Supplementierung und pH-Anpassung:
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o Flgen Sie 2,5 mL der 100 mM Eisenlactat-Stammlésung zum DMEM-Basismedium
hinzu, um eine Endkonzentration von 500 uM zu erreichen.

o Stellen Sie den pH-Wert des Mediums mit 1N HCI oder 1N NaOH auf 7,2 - 7,4 ein.[2]

o Fillen Sie das Volumen mit zellkultur-reinem Wasser auf 500 mL auf.

« Sterilisation und finale Supplementierung:
o Sterilisieren Sie das Medium durch Filtration durch eine 0.22 um Filtereinheit.[12]

o Flgen Sie unter aseptischen Bedingungen die gewiinschte Menge an FBS (z.B. 50 mL fir
10% FBS) und Penicillin-Streptomycin (z.B. 5 mL fur 1x Konzentration) hinzu.

o Aliquots in sterilen Flaschen bei 2-8 °C lagern und vor Licht schitzen.[13]

Protokoll 2: Allgemeine Zellkultur mit Eisenlactat-
Supplementierung (Beispiel: Caco-2-Zellen)

Materialien:

Caco-2-Zellen (ATCC HTB-37)[4]

Vollstandiges DMEM (DMEM mit 10% FBS und 1% Pen/Strep)

Mit Eisenlactat supplementiertes DMEM (hergestellt nach Protokoll 1)

Zellkulturplatten (z.B. 6-Well-Platten)

Trypsin-EDTA-L6sung

Inkubator (37 °C, 5% CO2)
Vorgehensweise:

e Zellkultur: Kultivieren Sie Caco-2-Zellen in vollstandigem DMEM in einem Inkubator bei 37
°C und 5% CO:s2.[4]
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e Aussaat: Séen Sie die Zellen in der gewunschten Dichte in Zellkulturplatten aus (z.B. 2 x 10°
Zellen/Well in einer 6-Well-Platte) und lassen Sie sie Uber Nacht anhaften.

e Behandlung:
o Entfernen Sie das Kulturmedium am nachsten Tag.
o Waschen Sie die Zellen einmal mit sterilem PBS.

o Fugen Sie das mit Eisenlactat supplementierte DMEM (Behandlungs-Gruppe) oder das
Standard-DMEM (Kontroll-Gruppe) zu den entsprechenden Wells hinzu.

 Inkubation: Inkubieren Sie die Zellen fir den gewiinschten Zeitraum (z.B. 4, 8 oder 24
Stunden).[14]

e Analyse: Fahren Sie nach der Inkubation mit der gewiinschten Analyse fort, z.B. Messung
der intrazellularen Eisenkonzentration, Analyse der Proteinexpression oder Zellviabilitats-
Assays.

Signalwege und Experimentelle Workflows

Die folgenden Diagramme visualisieren Schlisselprozesse im Zusammenhang mit der
Eisenlactat-Supplementierung.
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Protokoll 1: Medienherstellung

Eisenlactat-
Stammldsung (steril)
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reines Wasser Losen (7.2-7.4) (0.22 um) o DMEM

DMEM Pulver +
NaHCOs3

Click to download full resolution via product page

Abbildung 1: Workflow zur Herstellung von mit Eisenlactat supplementiertem DMEM.
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Abbildung 2: Signalweg der Laktat-vermittelten Regulation der Hepcidin-Expression.[3]
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Abbildung 3: Schematische Darstellung der Fenton-Reaktion und der Schutzfunktion von

Laktat.[5]
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Abbildung 4: Signalweg, durch den Laktat die GPX4-Expression hochreguliert und Resistenz

gegen Ferroptose verleiht.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b12335291#eisenlactat-
supplementierung-im-dmem-zellkulturmedium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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